molecular formula C10H11FO2 B8538638 1-(2-Fluoro-4-methoxy-3-methyl-phenyl)-ethanone

1-(2-Fluoro-4-methoxy-3-methyl-phenyl)-ethanone

Cat. No.: B8538638
M. Wt: 182.19 g/mol
InChI Key: XIWQPRVMXLTSKV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(2-Fluoro-4-methoxy-3-methyl-phenyl)-ethanone is a useful research compound. Its molecular formula is C10H11FO2 and its molecular weight is 182.19 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H11FO2

Molecular Weight

182.19 g/mol

IUPAC Name

1-(2-fluoro-4-methoxy-3-methylphenyl)ethanone

InChI

InChI=1S/C10H11FO2/c1-6-9(13-3)5-4-8(7(2)12)10(6)11/h4-5H,1-3H3

InChI Key

XIWQPRVMXLTSKV-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=CC(=C1F)C(=O)C)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

17.69 ml (1.6 M in n-hexane, 28.30 mmol) n-BuLi were added slowly to a cooled solution (−78° C.) of the above prepared 4.29 g (20.21 mmol) 2-(2-fluoro-4-methoxy-phenyl)-2-methyl-[1,3]-dioxolane in 100 ml THF. The reaction was stirred for 30 min at this temperature. 5.03 ml (80.86 mmol) of iodomethane were then added over 20 min and after 6 h at −78° C. the reaction was stopped with 3.24 ml (56.60 mmol) of acetic acid in 5 ml ether. The reaction mixture was taken up in ether and washed with aqueous 10% KHSO4 solution and aqueous 10% NaCl solution. The water phases were extracted with ether (two times). The organic phase was dried (Na2SO4) and evaporated. The crude product was dissolved in 30 ml dioxane and treated slowly with 6.74 ml of aqueous 6M HCl. After 2 h, the reaction was taken up in ether and washed with aqueous 10% NaCl solution (two times). The water phases were extracted with ether (two times). The organic phase was dried (Na2SO4), evaporated and purified by flash chromatography (SiO2; n-heptane/CH2Cl2=4:1) to give 1.60 g of the title compound.
Quantity
17.69 mL
Type
reactant
Reaction Step One
Quantity
4.29 g
Type
reactant
Reaction Step Two
Name
Quantity
100 mL
Type
solvent
Reaction Step Two
Quantity
5.03 mL
Type
reactant
Reaction Step Three
Quantity
3.24 mL
Type
reactant
Reaction Step Four
Name
Quantity
5 mL
Type
solvent
Reaction Step Five
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Six

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